Cas no 2171833-68-2 (4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamido-3-methyloxolane-3-carboxylic acid)
4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamido-3-methyloxolane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamido-3-methyloxolane-3-carboxylic acid
- EN300-1482847
- 4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]-3-methyloxolane-3-carboxylic acid
- 2171833-68-2
-
- Inchi: 1S/C27H30N2O6/c1-26(24(31)32)16-34-15-22(26)28-23(30)27(12-6-7-13-27)29-25(33)35-14-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,21-22H,6-7,12-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)
- InChI Key: NSQXAPGURJPCRT-UHFFFAOYSA-N
- SMILES: O1CC(C(=O)O)(C)C(C1)NC(C1(CCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 478.21038668g/mol
- Monoisotopic Mass: 478.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 7
- Complexity: 805
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 114Ų
4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamido-3-methyloxolane-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1482847-1.0g |
4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]-3-methyloxolane-3-carboxylic acid |
2171833-68-2 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1482847-50mg |
4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]-3-methyloxolane-3-carboxylic acid |
2171833-68-2 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1482847-100mg |
4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]-3-methyloxolane-3-carboxylic acid |
2171833-68-2 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1482847-250mg |
4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]-3-methyloxolane-3-carboxylic acid |
2171833-68-2 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1482847-500mg |
4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]-3-methyloxolane-3-carboxylic acid |
2171833-68-2 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1482847-1000mg |
4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]-3-methyloxolane-3-carboxylic acid |
2171833-68-2 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1482847-2500mg |
4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]-3-methyloxolane-3-carboxylic acid |
2171833-68-2 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1482847-5000mg |
4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]-3-methyloxolane-3-carboxylic acid |
2171833-68-2 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1482847-10000mg |
4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]-3-methyloxolane-3-carboxylic acid |
2171833-68-2 | 10000mg |
$14487.0 | 2023-09-28 |
4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamido-3-methyloxolane-3-carboxylic acid Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamido-3-methyloxolane-3-carboxylic acid
Comprehensive Overview of 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamido-3-methyloxolane-3-carboxylic acid (CAS No. 2171833-68-2)
In the rapidly evolving field of organic chemistry and pharmaceutical research, 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamido-3-methyloxolane-3-carboxylic acid (CAS No. 2171833-68-2) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional groups, is widely utilized in peptide synthesis and drug development. Researchers and industry professionals frequently search for terms like Fmoc-protected amino acids, peptide coupling reagents, and cyclopentane derivatives, reflecting the growing demand for high-purity building blocks in bioconjugation and medicinal chemistry.
The compound's CAS No. 2171833-68-2 serves as a unique identifier, ensuring precise tracking in regulatory and commercial contexts. Its Fmoc (9-fluorenylmethoxycarbonyl) protecting group is a cornerstone in solid-phase peptide synthesis (SPPS), a technique pivotal for producing therapeutic peptides and proteins. With the rise of personalized medicine and biologics, questions like "How to optimize Fmoc deprotection?" or "Applications of cyclopentane-based scaffolds in drug design" dominate scientific forums, highlighting the relevance of this compound.
Structurally, 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamido-3-methyloxolane-3-carboxylic acid combines a cyclopentane core with a methyloxolane moiety, offering stereochemical diversity critical for modulating pharmacokinetics. This aligns with trends in fragment-based drug discovery (FBDD), where rigid, sp3-rich frameworks are prized. Searches for "constrained amino acid analogs" or "carboxylic acid derivatives in peptidomimetics" underscore its utility in designing metabolically stable therapeutics.
From a synthetic perspective, the compound's carboxylic acid terminus enables facile conjugation via amide bond formation, a reaction central to bioconjugation strategies. Recent advancements in click chemistry and bioorthogonal reactions have further amplified interest in such functionalized intermediates. Laboratories often query "efficient activation methods for carboxylic acids" or "Fmoc-amine stability under acidic conditions," topics directly applicable to handling this molecule.
Quality control of CAS No. 2171833-68-2 is paramount, given its role in producing APIs (Active Pharmaceutical Ingredients). Analytical techniques like HPLC, MS, and NMR are routinely employed to verify purity, a concern echoed in searches for "HPLC methods for Fmoc-compounds" or "NMR characterization of cyclopentane derivatives." Regulatory compliance, particularly under cGMP, further drives demand for well-characterized batches.
In summary, 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamido-3-methyloxolane-3-carboxylic acid epitomizes the synergy between synthetic chemistry and biomedical innovation. Its multifaceted applications—from peptide therapeutics to material science—ensure its prominence in both academic and industrial settings, answering the call for advanced, modular chemical tools.
2171833-68-2 (4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamido-3-methyloxolane-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)